Cas no 55998-74-8 (2-Cyclohexen-1-one, 3-(methylamino)-)
55998-74-8 structure
Product Name:2-Cyclohexen-1-one, 3-(methylamino)-
CAS No:55998-74-8
MF:C7H11NO
MW:125.168341875076
CID:350146
PubChem ID:2751256
Update Time:2025-04-19
2-Cyclohexen-1-one, 3-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 3-(methylamino)-
- 3-(methylamino)cyclohex-2-en-1-one
- 3-(METHYLAMINO)CYCLOHEX-2-ENONE
- SCHEMBL1692082
- 3-(N-methylamino)-2-cyclohexenone
- DTXSID30372828
- AKOS004906661
- 3-methylamino-cyclohex-2-enone
- JBCRNGVTLQWOOW-UHFFFAOYSA-N
- 55998-74-8
-
- Inchi： 1S/C7H11NO/c1-8-6-3-2-4-7(9)5-6/h5,8H,2-4H2,1H3
- InChI Key： JBCRNGVTLQWOOW-UHFFFAOYSA-N
- SMILES： O=C1C=C(CCC1)NC
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Cyclohexen-1-one, 3-(methylamino)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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